Cas no 2172149-78-7 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid
• CAS No: 2172149-78-7
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5940357
• PubChem ID: 165546066
• Update Time: 2025-05-23

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid
• 2172149-78-7
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methoxypropanoic acid
• EN300-1488549

• Inchi： 1S/C24H26N2O6/c1-31-20(21(27)28)13-25-22(29)24(11-6-12-24)26-23(30)32-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： YNTMLFUVUAEBSR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)OC

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid: A Comprehensive Overview

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid, identified by the CAS number 2172149-78-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically featuring a cyclobutane ring and a fluorenylmethoxycarbonyl (Fmoc) group, which are key structural elements in modern peptide synthesis and drug discovery.

The structure of this compound is characterized by its unique combination of functional groups. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. The cyclobutane ring introduces rigidity and strain into the molecule, which can influence its pharmacokinetic properties and interactions with biological targets. Additionally, the presence of a methoxy group at the 2-position of the propanoic acid backbone suggests potential for enhanced solubility and stability in physiological conditions.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems, where the Fmoc group serves as a removable protective cap to control drug release. Furthermore, the cyclobutane moiety has been shown to enhance the bioavailability and selectivity of certain drugs by modulating their three-dimensional structure.

In terms of synthesis, this compound is typically prepared through multi-step processes involving peptide coupling reactions and protecting group chemistry. The use of Fmoc as a protecting group allows for precise control over reaction steps, ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesis have further streamlined the production process, making it more efficient and scalable for industrial applications.

The application of this compound extends beyond traditional pharmaceuticals. Its structural features make it a valuable tool in materials science, particularly in the development of self-healing polymers and advanced coatings. The cyclobutane ring's inherent strain can be harnessed to create materials with unique mechanical properties, while the Fmoc group provides functional versatility for surface modification.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of similar compounds. Given its complex structure, understanding its environmental impact is crucial for sustainable chemical practices. Preliminary studies suggest that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems.

In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methoxypropanoic acid represents a versatile building block in contemporary chemistry. Its unique combination of functional groups and structural features positions it as a key player in peptide synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly remain at the forefront of chemical innovation.